Cas no 89239-84-9 (1H-Pyrazole-5-carboxylic acid, 3-methyl-4-nitro-1-(2,2,2-trifluoroethyl)-)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 3-methyl-4-nitro-1-(2,2,2-trifluoroethyl)-
• CAS No: 89239-84-9
• MF: C₇H₆F₃N₃O₄
• MW: 253.135451793671
• CID: 607295
• PubChem ID: 22281648
• Update Time: 2025-04-19

1H-Pyrazole-5-carboxylic acid, 3-methyl-4-nitro-1-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-methyl-4-nitro-1-(2,2,2-trifluoroethyl)-
• 5-methyl-4-nitro-2-(2,2,2-trifluoroethyl)pyrazole-3-carboxylic acid
• SCHEMBL5418747
• 3-Methyl-4-nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-carboxylic acid
• DTXSID90624299
• 89239-84-9
• 1-(2,2,2-trifluoroethyl)-3-methyl-4-nitropyrazole-5-carboxylic acid

• Inchi： 1S/C7H6F3N3O4/c1-3-4(13(16)17)5(6(14)15)12(11-3)2-7(8,9)10/h2H2,1H3,(H,14,15)
• InChI Key： ACKVSAWVVBHWHL-UHFFFAOYSA-N
• SMILES： FC(CN1C(C(=O)O)=C(C(C)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 253.03104017g/mol
• Monoisotopic Mass: 253.03104017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų